CID 63306

• CAS No.: 90417-38-2
• Product Name: CID 63306
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 8-hydroxy-2-methyl-1H-quinazolin-4-one
• Standard InChI: InChI=1S/C9H8N2O2/c1-5-10-8-6(9(13)11-5)3-2-4-7(8)12/h2-4,12H,1H3,(H,10,11,13)
• Standard InChIKey: YJDAOHJWLUNFLX-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NC(=O)C2=C(N1)C(=CC=C2)O
• SMILES: CC1=NC(=O)C2=C(N1)C(=CC=C2)O
• Canonical SMILES: CC1=NC(=O)C2=C(N1)C(=CC=C2)O
• Appearance: white solid powder
• Description: NU1025 is a potent poly(ADP-ribose) polymerase (PARP) inhibitor, which potentiates the cytotoxicity of a panel of mechanistically diverse anti-cancer agents in L1210 cells. NU1025 enhanced the cytotoxicity of the DNA-methylating agent MTIC, gamma-irradiation and bleomycin 3.5-, 1.4- and 2-fold respectively.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble to 100 mM in 1eq. NaOH and to 100 mM in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NU-1025; NU1025; NU 1025.
• Reference: 1: Kaundal RK, Shah KK, Sharma SS. Neuroprotective effects of NU1025, a PARP inhibitor in cerebral ischemia are mediated through reduction in NAD depletion and DNA fragmentation. Life Sci. 2006 Nov 10;79(24):2293-302. Epub 2006 Aug 2. PubMed PMID: 16935310.; 2: Bowman KJ, Newell DR, Calvert AH, Curtin NJ. Differential effects of the poly (ADP-ribose) polymerase (PARP) inhibitor NU1025 on topoisomerase I and II inhibitor cytotoxicity in L1210 cells in vitro. Br J Cancer. 2001 Jan 5;84(1):106-12. PubMed PMID: 11139322; PubMed Central PMCID: PMC2363607.; 3: Bowman KJ, White A, Golding BT, Griffin RJ, Curtin NJ. Potentiation of anti-cancer agent cytotoxicity by the potent poly(ADP-ribose) polymerase inhibitors NU1025 and NU1064. Br J Cancer. 1998 Nov;78(10):1269-77. PubMed PMID: 9823965; PubMed Central PMCID: PMC2063197.
• PubChem Compound: 63306
• Last Modified: Nov 14 2021